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Compound of Interest

Compound Name:
Tetralithium guanosine

triphosphate

CAS No.: 116912-60-8

Cat. No.: B12749516 Get Quote

Executive Summary: The "Why" and "How"
Why GTP Tetralithium? In high-yield IVT reactions (e.g., mRNA vaccine production),

Guanosine-5'-triphosphate (GTP) is often the limiting reagent due to its tendency to form

insoluble complexes with Magnesium (Mg²⁺), a critical cofactor for T7 RNA Polymerase. We

utilize the Tetralithium salt form (GTP-Li₄) rather than the Sodium salt (GTP-Na) because

Lithium ions (Li⁺) possess a larger hydrated radius and lower charge density. This results in

significantly higher solubility (>100 mM) and reduced inhibition of T7 RNA Polymerase at the

high concentrations required for multi-milligram RNA synthesis.

The Critical Challenge: pH Sensitivity While GTP-Li₄ improves solubility, the pH of the stock

solution is the "kill switch" for your experiment.

pH < 6.0: GTP becomes unstable; risk of precipitation when mixed with Mg²⁺ in the reaction

buffer.

pH > 8.5: Rapid hydrolysis of the triphosphate bond (degradation to GDP/GMP), rendering

the nucleotide useless.

Target: Your stock solution must be pH 7.0 – 7.5.

Critical Parameters & Reagents
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Parameter Specification Reason for Strictness

Target Stock Conc. 100 mM
Standard for IVT; maximizes

pipetting accuracy.

Target pH 7.0 – 7.5
Prevents hydrolysis (high pH)

and precipitation (low pH).

Solvent Nuclease-Free Water

DEPC-treated water can be

acidic; use pure Milli-

Q/Nuclease-free.

Base for Adjustment 1M Tris-Base or NaOH

Do NOT use LiOH unless you

have strict cation control needs

(NaOH is standard and safe).

Avoid MgCl₂ in Stock

CRITICAL: Never add Mg²⁺ to

the 100 mM stock. It will

precipitate.

Protocol: Reconstitution & pH Adjustment
User Note: This protocol assumes you are starting with lyophilized GTP Tetralithium salt. If you

have a liquid stock, skip to Step 3 (Verification).

Phase A: Preparation
Calculate Volume: Determine the volume of water needed for 100 mM.

Formula:

Note: Check the specific MW on your bottle; it varies with hydration state (typically ~550-

580 g/mol for Li-salt).

Dissolve: Add 80% of the calculated Nuclease-Free Water volume.

Why? The powder occupies volume.[1][2] Adding 100% water immediately will result in a

concentration <100 mM.

Vortex gently until fully dissolved.
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Phase B: The "Safe" Titration (The Self-Validating Step)
Most failures occur here due to "blind titration."

Spot Check: Remove 2 µL of the solution and spot it onto a neutral-range pH strip (pH 5.0–

9.0).

Expectation: GTP-Li₄ salts are often supplied slightly acidic (pH 5.5–6.5) to ensure stability

during shipping.

Titration Loop:

If pH is 6.8–7.2: STOP. Do not adjust.

If pH is < 6.5: Add 1 M Tris-Base (pH 10+) or 1 M NaOH in tiny increments (0.5 µL per mL

of stock).

Mix and re-spot check.

Warning: The buffering capacity of GTP is low at neutral pH. The pH will jump rapidly.

Finalize Volume: Once pH is 7.0–7.5, add water to reach the final calculated volume.

Phase C: Filtration & Storage
Filter: Pass through a 0.22 µm PES syringe filter (low protein binding) to remove particulates

and potential fungal spores.

Aliquot: Store in small volumes (e.g., 50–100 µL) at -20°C.

Cycle Limit: Avoid more than 3 freeze-thaw cycles.

Visualizing the Workflow (Graphviz)
This diagram illustrates the decision logic for pH adjustment, ensuring you do not degrade your

expensive reagent.
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Caption: Logic flow for GTP reconstitution. Note the recursive loop for pH adjustment to prevent

overshooting.

Troubleshooting Center (FAQs)
Q1: My IVT reaction turned cloudy immediately after adding the GTP stock. What happened?

Diagnosis: This is the classic "Magnesium Crash." Explanation: You likely added the GTP stock

(which might be slightly degraded or at the wrong pH) to a buffer containing high MgCl₂. If the

GTP solution pH is too low (<6.0) or if the ratio of Mg²⁺:NTP is incorrect, insoluble Magnesium-

Guanine complexes form. Solution:
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Verify GTP stock pH is 7.0–7.5.

Order of Operations: Assemble water, buffer (Tris), and nucleotides first. Add the MgCl₂ (or

Mg-Acetate) last (just before the enzyme) or use a buffer where Mg is pre-

chelated/balanced.

Q2: Can I use Sodium Hydroxide (NaOH) to adjust a Lithium salt? Won't that mix the ions?

Answer: Yes, you can, and it is safe. Reasoning: The amount of Na⁺ added to adjust the pH is

negligible (micromolar range) compared to the 100 mM Li⁺ and the buffer components. T7 RNA

Polymerase is tolerant of Na⁺ up to ~50 mM. The tiny amount from pH adjustment will not

inhibit the reaction.

Q3: I overshot the pH to 9.0. Can I bring it back down with HCl? Answer: Technically yes, but

we recommend discarding the aliquot. Reasoning: At pH 9.0, triphosphate hydrolysis

accelerates. Even if you bring the pH back to 7.0, you have likely generated GDP and inorganic

phosphate (Pi). Inorganic phosphate is a potent inhibitor of T7 RNA Polymerase (product

inhibition). It is cheaper to make a fresh stock than to waste an expensive IVT kit on a failed

reaction.

Q4: Why use Lithium GTP instead of Sodium GTP for high-yield IVT? Answer: Solubility and

Thermodynamics. Expert Insight: In "High-Yield" reactions (producing >5 mg/mL RNA),

nucleotide concentrations can reach 8–10 mM each.

Sodium GTP has a solubility limit near this range in cold buffers, leading to crystallization.

Lithium GTP remains soluble >100 mM.

Furthermore, high Na⁺ concentrations can inhibit T7 RNAP activity. Li⁺ is less inhibitory,

allowing you to push nucleotide concentrations higher for maximum yield.

Scientific Deep Dive: The T7 / pH / Mg²⁺ Axis
To understand why we are so obsessive about pH, observe the T7 Polymerase Kinetic

Dependency below.
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Caption: T7 RNAP does not recognize free GTP; it recognizes the Mg-GTP complex. pH

controls both the enzyme's shape and the availability of this complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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